![molecular formula C14H12N2OS B1213829 1-Benzoyl-3-phenyl-2-thiourea CAS No. 4921-82-8](/img/structure/B1213829.png)
1-Benzoyl-3-phenyl-2-thiourea
Overview
Description
1-Benzoyl-3-phenyl-2-thiourea is a chemical compound with the linear formula C14H12N2OS . It is a highly potent and isozyme selective activator of recombinant HDAC8 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
1-Benzoyl-3-phenyl-thiourea compound has been synthesized through acylation reaction between benzoyl chloride with 1-Phenylthiourea using tetrahydrofuran as solvent and triethylamine as catalyst by reflux and stirring for 6 hours .
Molecular Structure Analysis
The molecular weight of 1-Benzoyl-3-phenyl-2-thiourea is 256.329 . The structure of 1-acyl/aroyl thioureas, which includes 1-Benzoyl-3-phenyl-2-thiourea, contains the >NCSN< moiety .
Chemical Reactions Analysis
Thioureas, including 1-Benzoyl-3-phenyl-2-thiourea, have gained attention because of their use in the synthesis of several important heterocyclic compounds . They have a multitude of bonding possibilities due to the presence of sulfur and nitrogen atoms, making their coordination chemistry toward metal ions very significant .
Physical And Chemical Properties Analysis
1-Benzoyl-3-phenyl-2-thiourea has a melting point of 159 °C and a density of 1.290±0.06 g/cm3 . It is soluble in DMSO (greater than 50 mg/ml) or in Ethanol (up to 8 mg/ml) .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-Benzoyl-3-phenyl-2-thiourea is extensively used as a precursor for synthesizing new heterocycles. Its structure, containing sulfur and nitrogen atoms, allows for a multitude of bonding possibilities, making it a versatile building block in organic synthesis .
Biological Activity
This compound exhibits a wide range of biological activities. It has been studied for its potential antitumor, enzyme inhibitory, anti-bacterial, anti-fungal, and anti-malarial properties. Its role in pharmacology is significant due to these diverse activities .
Material Science and Technology
In the field of materials science, 1-Benzoyl-3-phenyl-2-thiourea finds applications as an additive for polymers, providing benefits such as flame retardancy and thermal stabilization. It also serves as an antioxidant in various formulations .
Mechanism of Action
Target of Action
1-Benzoyl-3-phenyl-2-thiourea (BPTU) has been studied for its antileishmanial properties . The primary target of BPTU is N-myristoyltransferase (NMT) , an enzyme in Leishmania major . NMT plays a crucial role in the life cycle of the parasite, making it a potential target for antileishmanial drugs .
Mode of Action
BPTU interacts with its target, NMT, through hydrophobic, π-stacking, and H-bond interactions . These interactions contribute to the binding of BPTU to NMT, thereby inhibiting the enzyme’s activity . The exact mechanism of this interaction and the resulting changes in the enzyme’s function are still under investigation .
Biochemical Pathways
The inhibition of nmt by bptu likely disrupts the life cycle ofLeishmania major, affecting the parasite’s survival and proliferation .
Pharmacokinetics
The compound’s effectiveness againstLeishmania major suggests that it has sufficient bioavailability to reach its target in the parasite .
Result of Action
The inhibition of NMT by BPTU disrupts the life cycle of Leishmania major, leading to decreased survival and proliferation of the parasite . This results in the compound’s antileishmanial effects .
Action Environment
The action of BPTU can be influenced by various environmental factors. For instance, a study found that BPTU’s ability to inhibit steel corrosion in a 1.0 M HCl solution was temperature-dependent . At higher temperatures, BPTU’s inhibitory effect decreased
Safety and Hazards
Future Directions
1-Benzoyl-3-phenyl-2-thiourea and other thioureas have extensive applications in diverse fields, such as synthetic precursors of new heterocycles, pharmacological and materials science, and technology . They exhibit a wide variety of biological activities and find utilization as chemosensors, adhesives, flame retardants, thermal stabilizers, antioxidants, polymers, and organocatalysts .
properties
IUPAC Name |
N-(phenylcarbamothioyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2OS/c17-13(11-7-3-1-4-8-11)16-14(18)15-12-9-5-2-6-10-12/h1-10H,(H2,15,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVHZQIIMGRLFMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60197723 | |
Record name | Urea, 1-benzoyl-3-phenyl-2-thio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60197723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzoyl-3-phenyl-2-thiourea | |
CAS RN |
4921-82-8 | |
Record name | N-[(Phenylamino)thioxomethyl]benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4921-82-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N'-Phenyl-N-benzoylthiourea | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004921828 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4921-82-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5817 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Urea, 1-benzoyl-3-phenyl-2-thio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60197723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Benzoyl-3-phenyl-2-thiourea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N'-PHENYL-N-BENZOYLTHIOUREA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UAE2W88H3G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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